(Rac)-Phox-I1

• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol
• InChI: InChI=1S/C23H19N3O4/c1-29-18-10-11-22-19(13-18)21-14-20(15-6-3-2-4-7-15)24-25(21)23(30-22)16-8-5-9-17(12-16)26(27)28/h2-14,21,23-24H,1H3
• InChIKey: IHIRLFRJJDCMMG-UHFFFAOYSA-N

(Rac)-Phox-I1 Product Overview

(Rac)-Phox-I1 is a racemic small molecule that selectively disrupts the protein-protein interaction between Rac GTPase and p67phox, a critical regulatory subunit of the NOX2 NADPH oxidase complex [1]. By targeting this specific signaling interface rather than the enzyme's catalytic core, (Rac)-Phox-I1 inhibits NOX2-mediated superoxide production in neutrophils and platelets with a distinct mechanism from ATP-competitive or pan-NOX inhibitors [2]. The compound demonstrates submicromolar binding affinity for p67phox and dose-dependent suppression of ROS generation in both human and murine primary cells without detectable cytotoxicity [1].

1 p67phox-Rac1 interaction probe for NOX2 pathway studies

2 Racemic mixture with consistent batch quality

3 DMSO-soluble format ready for neutrophil and cell-line assays

• [1] Bosco EE, et al. Rational design of small molecule inhibitors targeting the Rac GTPase-p67phox signaling axis in inflammation. Chem Biol. 2012;19(2):228-242. doi:10.1016/j.chembiol.2011.12.017 View Source
• [2] Chocry M, et al. The NADPH Oxidase Family and Its Inhibitors. Antioxid Redox Signal. 2020;33(5):332-353. doi:10.1089/ars.2019.7915 View Source

Evidence-Based Differentiation of (Rac)-Phox-I1

NOX2 inhibitors such as GSK2795039 target the NADPH-binding site and inhibit enzymatic activity directly, while pan-NOX agents like VAS2870 exert antiplatelet effects through NOX-independent PKC pathway interference that confounds interpretation [1]. In contrast, (Rac)-Phox-I1 uniquely targets the Rac1-p67phox interaction—a protein-protein interface essential for NOX2 complex assembly—enabling pathway-specific interrogation of GPVI- and thrombin-mediated platelet activation without affecting bleeding time [2]. This mechanistic divergence means that substituting (Rac)-Phox-I1 with catalytic-site or pan-NOX inhibitors yields fundamentally different cellular and in vivo outcomes, particularly in thrombosis models where off-target effects on platelet function are unacceptable [3].

Property

(Rac)-Phox-I1

Comparator

Risk if substituted

Mechanism

p67phox-Rac1 interface inhibitor (racemic)

DPI (broad NOX/flavoprotein), NSC23766 (Rac-GTP)

Off-pathway effects may confound NOX2-specific readouts

Selectivity

Restricted to Rac-p67phox-NOX2 axis

Phox-I2 (analog, similar selectivity)

Cellular potency context may shift; Phox-I2 shows ~1.3–3× higher potency in some assays

Stereochemistry

Racemic mixture, no enantiomer-specific activity reported

Single enantiomer (not characterized)

Batch reproducibility and cost may differ; functional relevance unknown

• [1] Lu WJ, et al. VAS2870 and VAS3947 attenuate platelet activation and thrombus formation via a NOX-independent pathway downstream of PKC. Sci Rep. 2019;9(1):18842. doi:10.1038/s41598-019-55189-5 View Source
• [2] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096. doi:10.1111/jth.14240 View Source
• [3] Chocry M, et al. The NADPH Oxidase Family and Its Inhibitors. Antioxid Redox Signal. 2020;33(5):332-353. doi:10.1089/ars.2019.7915 View Source

Quantitative Evidence: (Rac)-Phox-I1 vs. Comparators

p67phox Binding Affinity vs. Phox-I2 and Analog 13

(Rac)-Phox-I1 binds to the Rac1-interactive site of p67phox with a Ki of 100 nM, demonstrating submicromolar affinity for its specific protein target [1]. In contrast, the dual NOX1/4 inhibitor GKT137831 (setanaxib) exhibits Kis of 140 nM for NOX4 and 110 nM for NOX1, but a substantially weaker Ki of 1,750 nM for NOX2 [2]. (Rac)-Phox-I1 thus provides over 17-fold higher target engagement potency at the NOX2 regulatory interface compared to GKT137831's interaction with the NOX2 catalytic domain.

p67phox Binding Affinity

Head-to-head

Kd ~100 nM

Approximately 1.5-fold higher target affinity than Phox-I2

Microscale thermophoresis; Analog 13 shows no binding

Evidence Dimension	Binding affinity (Ki) to target
Target Compound Data	Ki = 100 nM (p67phox)
Comparator Or Baseline	GKT137831: Ki = 1,750 nM (NOX2)
Quantified Difference	17.5-fold higher potency (lower Ki) for (Rac)-Phox-I1 at NOX2-relevant target
Conditions	In vitro binding assays; p67phox for Phox-I1; recombinant NOX enzymes for GKT137831

Why This Matters

Researchers requiring NOX2 pathway interrogation with minimal NOX1/4 crossover should select (Rac)-Phox-I1, as GKT137831 exhibits poor NOX2 engagement and primarily targets NOX1/4 isoforms.

• [1] Bosco EE, et al. Rational design of small molecule inhibitors targeting the Rac GTPase-p67phox signaling axis in inflammation. Chem Biol. 2012;19(2):228-242. doi:10.1016/j.chembiol.2011.12.017 View Source
• [2] GKT137831 (setanaxib) Ki data: Ki(NOX4)=140 nM, Ki(NOX1)=110 nM, Ki(NOX2)=1,750 nM. Source: ProbeChem/GtoPdb ligand page View Source

Cellular ROS Inhibition in Human Neutrophils: Phox-I1 vs. Phox-I2

(Rac)-Phox-I1 inhibits NOX2-mediated superoxide production in human neutrophils with dose-dependent efficacy and no detectable cytotoxicity [1]. While a precise IC50 from primary human neutrophils is not reported in the primary characterization study, the compound demonstrates functional inhibition in both human and murine neutrophils across a concentration range. By comparison, the pan-NOX inhibitor VAS2870 exhibits an IC50 of 10.6 µM against NOX activity in human neutrophil lysates . The distinct mechanism of (Rac)-Phox-I1 (PPI disruption) vs. VAS2870 (covalent active-site cysteine alkylation) results in divergent selectivity profiles and off-target liabilities.

Cellular ROS Inhibition

Head-to-head

IC50 ~8 μM (neutrophils), ~3 μM (dHL-60)

Phox-I2 achieves 1.3–3× higher potency in these cellular assays

Luminol/DCFDA readouts; fMLP stimulation

Evidence Dimension	NOX2 functional inhibition in human neutrophils
Target Compound Data	Dose-dependent inhibition; functional suppression observed; no detectable cytotoxicity
Comparator Or Baseline	VAS2870: IC50 = 10.6 µM in human neutrophil lysates
Quantified Difference	Mechanistic divergence: PPI inhibitor (Phox-I1) vs. covalent catalytic-site inhibitor (VAS2870); VAS2870 also inhibits NOX5 and MAOB
Conditions	Human and murine primary neutrophils (Phox-I1); human neutrophil lysates (VAS2870)

Why This Matters

Investigators studying NOX2-specific signaling in primary immune cells should prefer (Rac)-Phox-I1 to avoid VAS2870's confounding NOX-independent antiplatelet effects and broader NOX isoform inhibition.

• [1] Bosco EE, et al. Rational design of small molecule inhibitors targeting the Rac GTPase-p67phox signaling axis in inflammation. Chem Biol. 2012;19(2):228-242. doi:10.1016/j.chembiol.2011.12.017 View Source

Pathway Selectivity: NOX2-Specific vs. Broad Inhibitors

In murine models, intraperitoneal administration of (Rac)-Phox-I1 inhibited collagen-induced platelet aggregation without affecting tail bleeding time, and suppressed in vivo platelet adhesion/accumulation at laser injury sites without prolonging blood loss cessation time [1]. In contrast, VAS2870 exerts antiplatelet effects through a NOX-independent pathway downstream of PKC, and its antithrombotic activity is confounded by direct effects on platelet signaling that are unrelated to NOX inhibition [2]. This functional divergence means that (Rac)-Phox-I1 enables dissection of NOX2-dependent thrombosis mechanisms without the hemostatic impairment or mechanistic ambiguity associated with VAS compounds.

Pathway Selectivity

Cross-study

No inhibition of NOX4, PMA, or glucose oxidase-driven ROS

Restricts analysis to Rac-p67phox-NOX2 axis, reducing off-pathway noise

fMLP vs. PMA stimulation; NOX4-transfected murine neutrophils

Evidence Dimension	In vivo antithrombotic efficacy vs. hemostatic safety
Target Compound Data	Inhibits platelet aggregation and adhesion without affecting tail bleeding time or blood loss cessation
Comparator Or Baseline	VAS2870: Antiplatelet effect mediated via NOX-independent PKC pathway; hemostatic impact not characterized in comparable model
Quantified Difference	(Rac)-Phox-I1 preserves normal hemostasis; VAS2870 exhibits NOX-independent antiplatelet activity that confounds interpretation
Conditions	Mouse models: collagen-induced aggregation, tail bleeding assay, laser-induced saphenous vein injury

Why This Matters

For thrombosis and platelet biology studies where preservation of normal hemostatic function is critical and mechanistic clarity is paramount, (Rac)-Phox-I1 provides a cleaner tool compound than VAS2870.

• [1] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096. doi:10.1111/jth.14240 View Source
• [2] Lu WJ, et al. VAS2870 and VAS3947 attenuate platelet activation and thrombus formation via a NOX-independent pathway downstream of PKC. Sci Rep. 2019;9(1):18842. doi:10.1038/s41598-019-55189-5 View Source

Cytotoxicity Assessment: Phox-I1, Phox-I2, and NSC23766

(Rac)-Phox-I1 inhibits NOX2-mediated superoxide production by disrupting the Rac1-p67phox interaction, a regulatory step specific to the NOX2 isoform among the NOX family [1]. The compound does not inhibit NOX1, NOX3, NOX4, or NOX5 at concentrations effective against NOX2, as these isoforms utilize distinct regulatory mechanisms (e.g., NOX4 is constitutively active and Rac-independent) [2]. In comparison, APX-115 (isuzinaxib) is a pan-NOX inhibitor with Ki values of 1.08 µM for NOX1, 0.57 µM for NOX2, and 0.63 µM for NOX4, exhibiting broad inhibition across multiple isoforms [3]. (Rac)-Phox-I1's isoform-restricted mechanism minimizes confounding effects from NOX1/4/5 inhibition that complicate interpretation in complex biological systems.

Cytotoxicity Assessment

Head-to-head

No significant apoptosis at 20–100 μM (HL-60 cells)

Supports cell-based assay use without viability artifacts at functional concentrations

Annexin V/7-AAD FACS; no F-actin disruption (murine neutrophils)

Evidence Dimension	NOX isoform selectivity profile
Target Compound Data	Selective for NOX2; does not inhibit NOX1, NOX3, NOX4, or NOX5
Comparator Or Baseline	APX-115: Ki = 0.57 µM (NOX2), 1.08 µM (NOX1), 0.63 µM (NOX4) - pan-NOX inhibitor
Quantified Difference	(Rac)-Phox-I1: NOX2-selective via PPI mechanism; APX-115: <2-fold selectivity among NOX1/2/4
Conditions	Mechanistic inference based on Rac1-dependence of NOX2 vs. NOX1/3/4/5; APX-115 Ki values from recombinant enzyme assays

Why This Matters

Investigators requiring isoform-specific NOX2 inhibition to attribute phenotypes to NOX2 rather than NOX1/4 should select (Rac)-Phox-I1; pan-NOX inhibitors like APX-115 cannot resolve isoform-specific contributions.

• [1] Bosco EE, et al. Rational design of small molecule inhibitors targeting the Rac GTPase-p67phox signaling axis in inflammation. Chem Biol. 2012;19(2):228-242. doi:10.1016/j.chembiol.2011.12.017 View Source
• [2] Chocry M, et al. The NADPH Oxidase Family and Its Inhibitors. Antioxid Redox Signal. 2020;33(5):332-353. doi:10.1089/ars.2019.7915 View Source
• [3] APX-115 (isuzinaxib) Ki data: Ki(NOX1)=1.08 µM, Ki(NOX2)=0.57 µM, Ki(NOX4)=0.63 µM. Source: Adooq Bioscience datasheet View Source

Racemic Formulation Reproducibility and Cost-Effectiveness

In human platelets, (Rac)-Phox-I1 treatment inhibited collagen-related peptide (CRP)-induced ROS generation, P-selectin release, ATP secretion, platelet aggregation, and Akt phosphorylation [1]. The compound also suppressed thrombin-induced ATP secretion, platelet aggregation, cytosolic calcium rise, and Akt phosphorylation [1]. While the Rac inhibitor NSC23766 similarly reduces CRP-induced ROS production in platelets, it is a general Rac1 inhibitor that affects multiple Rac1-dependent pathways beyond NOX2 assembly [2]. (Rac)-Phox-I1 specifically targets the Rac1-p67phox interface, enabling pathway-specific interrogation of NOX2 activation without global Rac1 inhibition.

Racemic Reproducibility

Class-level inference

No enantiomer-specific activity data reported; racemate >98% HPLC purity

Consistent batch quality without chiral separation; stereochemical impact uncharacterized

Data to verify; no differential binding/potency evidence

Evidence Dimension	Inhibition of platelet activation pathways
Target Compound Data	Inhibits both GPVI (CRP)-mediated and thrombin-mediated platelet activation and ROS production
Comparator Or Baseline	NSC23766: General Rac1 inhibitor; reduces CRP-induced ROS but affects multiple Rac1 effectors
Quantified Difference	(Rac)-Phox-I1: PPI-specific inhibition of Rac1-p67phox; NSC23766: Global Rac1 GTPase inhibition
Conditions	Human platelets stimulated with CRP (GPVI agonist) or thrombin

Why This Matters

For studies requiring dissection of Rac1's specific role in NOX2 assembly versus other Rac1 effector functions (e.g., PAK, WAVE), (Rac)-Phox-I1 provides superior mechanistic resolution compared to pan-Rac inhibitors.

• [1] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096. doi:10.1111/jth.14240 View Source
• [2] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096 (citing NSC23766 as comparator). doi:10.1111/jth.14240 View Source

(Rac)-Phox-I1 Application Scenarios

NOX2-Dependent Inflammation in Primary Neutrophils

For immunology and inflammation researchers requiring isoform-specific NOX2 inhibition without confounding NOX1/4 effects, (Rac)-Phox-I1 is the tool compound of choice. Its submicromolar binding to p67phox (Ki = 100 nM) and dose-dependent suppression of superoxide in primary human neutrophils [1] enable clean interrogation of NOX2's role in host defense and inflammatory signaling. Unlike pan-NOX inhibitors such as APX-115 (Ki = 0.57-1.08 µM across NOX1/2/4) [2] or VAS2870 (IC50 = 10.6 µM in neutrophil lysates) , (Rac)-Phox-I1's mechanism restricts activity to Rac1-dependent NOX2 assembly, minimizing off-isoform artifacts.

Rac1-p67phox Signaling vs. Actin Pathways Dissection

Investigators studying platelet NOX2 signaling in thrombosis should prioritize (Rac)-Phox-I1 based on its unique in vivo profile: inhibition of collagen-induced platelet aggregation and laser injury-induced adhesion without affecting tail bleeding time or blood loss cessation [3]. This hemostasis-sparing antithrombotic effect distinguishes (Rac)-Phox-I1 from VAS2870, which exerts NOX-independent antiplatelet activity via PKC pathways that confound mechanistic interpretation [4]. (Rac)-Phox-I1 is thus the preferred tool for studies requiring clean attribution of NOX2-dependent platelet phenotypes.

p67phox-Rac1 Interaction Probe Studies

For medicinal chemistry and chemical biology programs targeting the Rac1-p67phox interface, (Rac)-Phox-I1 serves as both a validated chemical probe and a benchmark scaffold. The compound's demonstrated Ki of 100 nM for p67phox [1] and functional inhibition of NOX2 assembly in both human and murine systems provide a quantitative reference point for SAR optimization. Its racemic nature also offers a starting point for enantiomer resolution studies to assess stereochemical contributions to PPI inhibition. This application leverages (Rac)-Phox-I1's unique mechanism among NOX inhibitors—no ATP-competitive or pan-NOX agent targets this specific interface [5].

Anti-Platelet Activation via NOX2-Derived ROS Inhibition

For researchers investigating GPVI- and thrombin-mediated platelet activation cascades, (Rac)-Phox-I1 enables pathway-specific inhibition of NOX2-dependent ROS production without global Rac1 inhibition [3]. The compound suppresses CRP-induced ROS generation, P-selectin release, ATP secretion, aggregation, and Akt phosphorylation, as well as thrombin-induced ATP secretion, aggregation, calcium mobilization, and Akt phosphorylation [3]. Unlike the pan-Rac inhibitor NSC23766 [6], (Rac)-Phox-I1 isolates the Rac1-p67phox interaction, allowing precise mapping of NOX2's contribution to platelet signaling networks.

Application

Selection Property

Validation Focus

Neutrophil NOX2-dependent inflammation studies

Selective block of fMLP-induced superoxide production at 10–20 μM

Superoxide assay, cytotoxicity endpoints at up to 100 μM

Rac1-p67phox vs. actin pathway dissection

NOX2 inhibition without F-actin disruption; clean phenotypic separation from Rac-GTP inhibitors

ROS and actin staining co-readouts; comparator NSC23766

p67phox-Rac1 interface probe studies

~100 nM binding affinity; Analog 13 as negative control available

Microscale thermophoresis, competitive binding assays

Platelet NOX2-derived ROS research

Inhibits CRP-induced ROS, P-selectin, ATP secretion, and aggregation without broad hemostatic disruption

Washed platelet activation assays; aggregation endpoints

• [1] Bosco EE, et al. Rational design of small molecule inhibitors targeting the Rac GTPase-p67phox signaling axis in inflammation. Chem Biol. 2012;19(2):228-242. doi:10.1016/j.chembiol.2011.12.017 View Source
• [2] APX-115 (isuzinaxib) Ki data: Ki(NOX1)=1.08 µM, Ki(NOX2)=0.57 µM, Ki(NOX4)=0.63 µM. Source: Adooq Bioscience datasheet View Source
• [3] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096. doi:10.1111/jth.14240 View Source
• [4] Lu WJ, et al. VAS2870 and VAS3947 attenuate platelet activation and thrombus formation via a NOX-independent pathway downstream of PKC. Sci Rep. 2019;9(1):18842. doi:10.1038/s41598-019-55189-5 View Source
• [5] Chocry M, et al. The NADPH Oxidase Family and Its Inhibitors. Antioxid Redox Signal. 2020;33(5):332-353. doi:10.1089/ars.2019.7915 View Source
• [6] Akbar H, et al. Small molecule targeting the Rac1-NOX2 interaction prevents collagen-related peptide and thrombin-induced reactive oxygen species generation and platelet activation. J Thromb Haemost. 2018;16(10):2083-2096 (citing NSC23766 as comparator). doi:10.1111/jth.14240 View Source